Cas no 1501513-97-8 (3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline)

• Product Name: 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline
• CAS No: 1501513-97-8
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 5707839
• PubChem ID: 80698590
• Update Time: 2025-10-28

3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• AKOS019265645
• 3-bromo-5-fluoro-2-(2-fluoroethoxy)aniline
• EN300-1144017
• 1501513-97-8
• A1-27720
• 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline

• Inchi： 1S/C8H8BrF2NO/c9-6-3-5(11)4-7(12)8(6)13-2-1-10/h3-4H,1-2,12H2
• InChI Key： ZZKKKQKZZZDJHX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OCCF)N)F

Computed Properties

• Exact Mass: 250.97573g/mol
• Monoisotopic Mass: 250.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline

3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline

3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline, also known by its CAS number 1501513-97-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a fluorine atom at the 5-position, and a 2-fluoroethoxy group attached to the aromatic ring. The presence of these substituents imparts distinctive chemical and physical properties to the compound, making it valuable for research and industrial applications.

The synthesis of 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline involves a series of carefully controlled reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. These methods ensure high purity and yield, which are critical for its use in sensitive applications. Recent studies have highlighted the importance of optimizing reaction conditions to minimize side reactions and improve the overall efficiency of the synthesis process.

In terms of chemical properties, this compound exhibits strong electron-withdrawing effects due to the presence of bromine and fluorine atoms. This makes it highly reactive in various chemical transformations, such as electrophilic substitution and nucleophilic aromatic substitution. The compound's reactivity has been leveraged in the development of novel materials, including advanced polymers and functional coatings.

One of the most promising applications of 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline is in the field of pharmaceutical chemistry. Researchers have explored its potential as a building block for developing new drug candidates, particularly in the areas of oncology and infectious diseases. Its ability to form stable bonds with other functional groups makes it an ideal candidate for drug design.

Recent advancements in computational chemistry have enabled scientists to predict the behavior of this compound in complex biological systems. For instance, molecular docking studies have revealed its potential to bind to specific protein targets with high affinity, suggesting its role in drug discovery efforts. These findings have been supported by experimental studies, which further validate its suitability for therapeutic applications.

In addition to pharmaceuticals, this compound has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as a charge transport layer material, demonstrating improved device performance compared to traditional materials.

The environmental impact of 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline has also been a topic of interest. Studies have examined its biodegradation pathways under various conditions, providing insights into its potential persistence in the environment. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, 3-Bromo-5-fluoro-2-(2-fluoroethoxy)aniline, with its CAS number 1501513-97-8, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.